Cas no 53975-75-0 (2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one)

• Product Name: 2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• CAS No: 53975-75-0
• MF: C₅H₄N₄O
• MW: 136.111459732056
• MDL: MFCD20488877
• CID: 1587077
• PubChem ID: 21828217
• Update Time: 2025-04-23

2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one
• [1,2,4]Triazolo[4,3-a]pyrazin-3(2H)-one
• 2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• SCHEMBL21917175
• 2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• EN300-95915
• AKOS027441798
• SCHEMBL3521816
• G54952
• CCG-321232
• Z1270648471
• CLGWVBPVZYVPMR-UHFFFAOYSA-N
• CS-0265013
• 53975-75-0
• DA-05087
• 1,2,4-triazolo[4,3-a]pyrazin-3-one

• MDL： MFCD20488877
• Inchi： 1S/C5H4N4O/c10-5-8-7-4-3-6-1-2-9(4)5/h1-3H,(H,8,10)
• InChI Key： CLGWVBPVZYVPMR-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=NC=CN21

Computed Properties

• Exact Mass: 136.03862
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• PSA: 57.06

Additional information on 2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

Professional Introduction to Compound with CAS No. 53975-75-0 and Product Name: 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one

The compound with the CAS number 53975-75-0 and the product name 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This bicyclic scaffold, featuring a triazolo-pyrazine core, has garnered considerable attention due to its unique structural and electronic properties. The compound's molecular framework is characterized by a fused system of a triazole ring and a pyrazine ring, which endows it with distinct reactivity and potential biological activity.

In recent years, the exploration of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one has been extensively studied for its pharmacological applications. The triazolo-pyrazine moiety is known for its ability to interact with various biological targets, making it a promising candidate for drug development. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of this compound allows for modifications that can fine-tune its biological activity, making it a valuable tool in medicinal chemistry.

One of the most compelling aspects of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one is its role in the development of novel therapeutic agents. The compound's ability to modulate enzyme activity and cellular signaling pathways has been explored in several preclinical studies. For instance, researchers have investigated its potential as a kinase inhibitor, targeting pathways involved in cancer progression. The triazolo-pyrazine core's ability to engage with ATP-binding sites in kinases makes it an attractive scaffold for designing small-molecule inhibitors. Additionally, the compound's structural features have been leveraged to develop derivatives with enhanced solubility and bioavailability.

The synthesis of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyrazine ring system. Subsequent functionalization steps allow for the introduction of additional substituents that can tailor the compound's properties. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity in the final product. These synthetic methodologies underscore the importance of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one as a versatile building block in medicinal chemistry.

Recent studies have also explored the computational modeling of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one, using molecular dynamics simulations and quantum mechanical calculations to predict its interactions with biological targets. These computational approaches have provided valuable insights into the compound's binding affinity and mechanism of action. By integrating experimental data with computational models, researchers can design more effective derivatives with improved pharmacological profiles. This interdisciplinary approach has accelerated the discovery process and has led to several promising candidates for further clinical evaluation.

The pharmacokinetic properties of 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one have also been a focus of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that modifications to the molecular structure can significantly influence these properties. For example, introducing hydrophilic groups can enhance solubility and improve oral bioavailability. Conversely, incorporating lipophilic substituents can increase membrane permeability but may also affect metabolic stability. These findings highlight the importance of structure-activity relationships (SAR) in drug design.

The future prospects for 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one are vast and exciting. As our understanding of biological systems continues to evolve， so does our ability to harness this compound for therapeutic purposes。 Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for drug development。 By leveraging advances in synthetic chemistry、computational biology， and biopharmaceutical engineering， researchers are poised to unlock the full potential of this remarkable heterocyclic compound.